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Compound of Interest

Compound Name:
tert-Butyl (2,3-

dihydroxypropyl)carbamate

Cat. No.: B163539 Get Quote

Essential Safety and Handling Guide for tert-
Butyl (2,3-dihydroxypropyl)carbamate
This guide provides immediate, essential safety protocols and logistical information for handling

tert-Butyl (2,3-dihydroxypropyl)carbamate (CAS No. 137618-48-5). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by outlining necessary personal protective equipment (PPE), operational plans,

and disposal methods.

Hazard Identification and Personal Protective
Equipment
According to GHS classifications, tert-Butyl (2,3-dihydroxypropyl)carbamate is identified as

a substance that can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1] Therefore, adherence to the following PPE guidelines is mandatory.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 (US) or EN

166 (EU) standards.

Protects against splashes that

could cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

Prevents skin contact and

irritation.[1][2] Contaminated

gloves should be disposed of

in accordance with applicable

laws and good laboratory

practices.[2]

Skin and Body Protection

A standard laboratory coat

should be worn. For larger

quantities or where splashing

is likely, a chemical-resistant

apron is recommended.

Protects skin from potential

splashes and contact.

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a chemical fume hood). If

dusts or aerosols are

generated, use a NIOSH-

approved respirator.

Prevents respiratory irritation

from dust or aerosols.[1]

Operational and Disposal Plans
Handling and Storage:

Handle this compound in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[2]

Keep the container tightly closed in a dry and well-ventilated place.[2]

Wash hands thoroughly after handling.[2]
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Do not eat, drink, or smoke when using this product.[2]

Spill Response:

For spills, sweep up the material and place it into a suitable, closed container for disposal.[4]

Avoid generating dust.

Ensure adequate ventilation.

Disposal Plan:

All waste containing tert-Butyl (2,3-dihydroxypropyl)carbamate must be treated as

hazardous waste.

Dispose of the chemical and any contaminated materials in a sealed, clearly labeled, and

compatible waste container.

Contaminated PPE, such as used gloves, should be collected in a designated hazardous

waste container.

Disposal should be carried out in accordance with local, state, and federal regulations.

Experimental Protocols: First Aid Measures
In case of exposure, follow these first-aid measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.[2]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[2]
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Caption: Safe handling workflow for tert-Butyl (2,3-dihydroxypropyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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